Cas no 99993-62-1 (1-(3-Methylcyclohexyl)piperazine)
99993-62-1 structure
Product Name:1-(3-Methylcyclohexyl)piperazine
CAS No:99993-62-1
MF:C11H22N2
MW:182.305782794952
CID:797482
PubChem ID:4987443
Update Time:2025-04-19
1-(3-Methylcyclohexyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Methylcyclohexyl)piperazine
- Piperazine, 1-(3-methylcyclohexyl)- (6CI)
- Piperazine,1-(3-methylcyclohexyl)-
- DTXSID40407276
- SCHEMBL22510308
- 99993-62-1
- AKOS010082042
-
- MDL: MFCD03419489
- Inchi: 1S/C11H22N2/c1-10-3-2-4-11(9-10)13-7-5-12-6-8-13/h10-12H,2-9H2,1H3
- InChI Key: WZVDAEOTVAOPNR-UHFFFAOYSA-N
- SMILES: N1(CCNCC1)C1CCCC(C)C1
Computed Properties
- Exact Mass: 182.178298710g/mol
- Monoisotopic Mass: 182.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- Density: 0.941
- Boiling Point: 256.3°C at 760 mmHg
- Flash Point: 93°C
- Refractive Index: 1.487
1-(3-Methylcyclohexyl)piperazine Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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